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Compound of Interest

Compound Name: Soludactone

Cat. No.: B1668265 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Soludactone, the active ingredient of which is

potassium canrenoate. The following procedures and recommendations are designed to

ensure safe handling, storage, and disposal of this substance.

Hazard Identification and Classification
Potassium canrenoate is classified as a hazardous substance. Ingestion may be harmful, and

there is evidence of potential long-term health effects.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2][3][4]

Carcinogenicity Category 2
H351: Suspected of causing

cancer[1]

Specific Target Organ Toxicity

(Repeated Exposure)
---

H373: May cause damage to

organs through prolonged or

repeated exposure[1]

Potential Health Effects:
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Inhalation: May cause respiratory tract irritation.[4]

Skin Contact: May cause skin irritation.[4]

Eye Contact: May cause eye irritation.[4]

Ingestion: Harmful if swallowed.[1][2][3][4] Accidental ingestion of less than 150 grams may

be fatal or cause serious health damage.

Reproductive Toxicity: Animal studies suggest potential reproductive effects.[1] It is advised

to avoid contact during pregnancy and while nursing.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure when

handling potassium canrenoate.

PPE Type Specifications

Eye Protection
Chemical goggles or tightly fitting safety goggles

with side-shields.[2]

Hand Protection Protective gloves.

Respiratory Protection

A particulate respirator is recommended.[5] In

case of exceeded exposure limits or irritation, a

full-face respirator should be used.[2]

Body Protection
Protective clothing.[5] Fire/flame resistant and

impervious clothing is recommended.[2]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring the safety of laboratory personnel.

Handling:

Avoid all personal contact, including inhalation of dust.[5]
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Use in a well-ventilated area.[5]

Do not eat, drink, or smoke in areas where the substance is handled.[2][5]

Wash hands thoroughly with soap and water after handling.[2][5]

Work clothes should be laundered separately.[5]

Storage:

Keep containers securely sealed when not in use.[5]

Store in a dry place in a closed container.[1]

Avoid contact with incompatible materials, such as strong oxidizing agents.[1]

Accidental Release and Disposal Plan
In the event of a spill or for final disposal, the following procedures should be followed.

Accidental Release:

Minor Spills:

Clean up spills immediately.[5]

Avoid breathing dust and contact with skin and eyes.[5]

Use dry clean-up procedures and avoid generating dust.[5]

Vacuum or sweep up the material and place it in a suitable container for disposal.[5]

Major Spills:

Alert personnel in the area and emergency responders.[5]

Wear appropriate protective clothing.[5]

Prevent the spillage from entering drains or water courses.[5]
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Disposal:

Dispose of contents and containers in accordance with local, regional, and international

regulations.[1]

Do not reuse empty containers.[1]

Any remaining product should be disposed of by authorized companies.[1]

Avoid release into the environment.[1]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of

Soludactone (potassium canrenoate) in a laboratory setting.
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Safe Handling Workflow for Soludactone (Potassium Canrenoate)

1. Preparation
- Assess Risks

- Wear full PPE (Goggles, Gloves, Lab Coat, Respirator)

2. Weighing and Handling
- Use in a well-ventilated area (e.g., fume hood)

- Avoid generating dust

3. In-Use Operations
- Keep containers closed when not in use

- No eating, drinking, or smoking

4. Decontamination
- Clean work surfaces thoroughly

- Wash hands after handling

5. Spill Response
- Evacuate and alert others
- Use appropriate spill kit

If Spill Occurs

6. Waste Disposal
- Collect waste in labeled, sealed containers

- Dispose of according to institutional and local regulations

7. Storage
- Store in a dry, designated area

- Away from incompatible materials

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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